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Compound of Interest

Compound Name: Azelastine Impurity D

CAS No.: 53242-89-9

Cat. No.: B602076

Get Quote

Executive Safety & Identity Summary
Before initiating any disposal workflow, you must positively identify the material and

acknowledge its specific hazard profile. Azelastine Impurity D is a pharmacopeial reference

standard and a degradation product. In the absence of comprehensive eco-toxicity data

specific to this impurity, the Precautionary Principle mandates it be treated with the same high-

level containment protocols as the parent compound (Azelastine HCl), which is an acute oral

toxin and suspected reproductive hazard.
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Parameter Detail

Common Name Azelastine Impurity D (EP/USP)

Chemical Name 4-(4-chlorobenzyl)phthalazin-1(2H)-one

CAS Number 53242-88-9

Molecular Formula C₁₅H₁₁ClN₂O

Physical State Solid (White to off-white powder)

Solubility Low water solubility; soluble in DMSO/Methanol

Hazard Classification (GHS)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

Reproductive Toxicity: Category 2 (Suspected of damaging fertility or the unborn child).[2]

Aquatic Toxicity: Presumed hazardous to the aquatic environment (based on halogenated

structure and parent compound data).

Core Directive: The Disposal Protocol
STOP: Do NOT attempt to chemically deactivate or neutralize this compound via oxidation

(e.g., bleach) or acid/base hydrolysis at the bench.

Causality: The phthalazinone core is chemically robust. Incomplete chemical treatment often

yields unknown halogenated byproducts that may be more toxic or persistent than the

original impurity.

Validated Path: The only acceptable disposal method is High-Temperature Incineration via a

licensed hazardous waste contractor.

Step-by-Step Disposal Workflow
Phase 1: Segregation & Containment (Bench Level)

Solid Waste (Powder/Vials):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/A2340_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/20873m.pdf
https://cdn.caymanchem.com/cdn/msds/20873m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the original vial or contaminated weigh boats into a clear polyethylene bag (primary

containment).

Seal the bag with tape or a zip-lock mechanism.

Place this sealed bag into a Wide-Mouth Amber Glass Jar or High-Density Polyethylene

(HDPE) Container labeled "Hazardous Waste - Toxic."

Why Amber Glass? Azelastine derivatives can be light-sensitive; while waste degradation

is less of a concern, preventing unknown photo-degradation products ensures the waste

profile remains consistent with the manifest.

Liquid Waste (HPLC Effluent/Stock Solutions):

Do NOT mix with general organic solvents (acetone/ethanol waste) if your facility

separates "Halogenated" from "Non-Halogenated" waste.

Dispose of in the Halogenated Organic Solvent stream.

Ensure the container is rated for halogenated compounds (HDPE or Fluorinated HDPE).

Phase 2: Labeling & Documentation
Every container must carry a label adhering to RCRA (US) or CLP (EU) standards.

Content Description: "Waste Azelastine Impurity D (Trace) in Solvent" or "Solid Waste:

Azelastine Impurity D."

Hazard Checkboxes: [x] Toxic [x] Irritant.

Phase 3: Chain of Custody (Hand-off)
Transfer the sealed container to your facility's Satellite Accumulation Area (SAA).

Log the waste into your LIMS or EHS tracking system.

Verification: Ensure the waste manifest code reflects "Toxic Incineration" (often Code D001

for ignitable solvents or P/U-listed equivalent protocols for toxic pharma waste).
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Operational Logic & Decision Matrix
The following diagram illustrates the decision logic for handling Azelastine Impurity D. This

self-validating workflow ensures no decision is left to guesswork.
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Figure 1: Decision matrix for the segregation and disposal of Azelastine Impurity D, ensuring

compliance with halogenated waste protocols.

Emergency Procedures: Spills
In the event of a benchtop spill of solid Impurity D, immediate containment is required to

prevent aerosolization.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 or P100 particulate respirator. (Powder inhalation is the primary acute risk).

Dry Spill Cleanup:

Do not dry sweep (creates dust).

Cover the spill with a damp paper towel (water or methanol) to suppress dust.

Wipe inward from the periphery to the center.

Decontamination:

Clean the surface with a soap/water solution followed by 70% Isopropanol.

Validation: Verify no white residue remains.

Disposal of Cleanup Materials: All wipes and gloves used must be treated as Solid

Hazardous Waste (see Phase 1 above).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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